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Compound Focus: 7-Amino-4-methylcoumarin

Storage & Handling Specifications

Get Quote

The table below summarizes the key physical and storage characteristics of 7-Amino-4-methylcoumarin for

easy reference.

Property

Specification for Solid Powder

Specification for Stock
Solutions

Physical Form

Storage Temperature

Melting Point

Purity

Solubility

Spectral Data

Solid, Crystalline Powder [1] [2]

2-8°C [1]

223-226 °C [1] [2]

> 97.5% - 99.91% [1] [5] [2]

Slightly soluble in water [2]

Amax 354 nm (in ethanol) [1]

Dissolved in organic solvent [3]

-20°C or lower [3] [4]

Not Applicable

Concentration-dependent

Soluble in DMSO, DMF, and
acetone [3]

ExX/Em: ~351/430 nm [5] [3]
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Specification for Stock

Property Specification for Solid Powder .
Solutions
Shelf Life Extended (years) when stored At least 6 months at -20°C [3]
properly [4]
Personal Protective Dust mask (N95), Eyeshields, Appropriate gloves and eye
Equipment (PPE) Gloves [1] protection

Frequently Asked Questions (FAQSs)

How should | store 7-Amino-4-methylcoumarin powder?

The powder form should be stored desiccated at 2-8°C [1]. It is stable for years under these conditions.
Always keep the container tightly closed in a dark place to protect it from moisture and light, which can

cause degradation [4].

What is the best way to prepare and store stock solutions?

¢ Solvent Choice: Prepare concentrated stock solutions (e.g., 10-50 mg/mL) in a high-quality
anhydrous solvent such as DMSO or DMF [3]. Acetone can also be used [3].
¢ Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes

[4].
e Storage: Store the aliquots at -20°C or -80°C, protected from light (e.g., in amber vials or wrapped in
aluminum foil) [3] [4]. A DMSO stock of AMC is stable for at least 6 months under these conditions [3].

My solution appears degraded. How can | check its stability?

Over time and with improper handling, AMC can degrade. The following workflow outlines a systematic

approach to troubleshoot potential issues:
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(Suspected AMC Solution DegradatiorD

Has solution been exposed to light
or multiple freeze-thaw cycles?

No

G)oes the solution appear turb@ Yes

or contain particles?

Yes, particles \Yes, turbid

Click to download full resolution via product page

What are the fluorescence properties | should use for my
assays?

7-Amino-4-methylcoumarin is widely used as a fluorescent tracer and reference standard. Its spectral

properties are:
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o Excitation wavelength (Ex): 351 nm - 354 nm [1] [5] [3]
e Emission wavelength (Em): 430 nm - 440 nm [5] [3]

It is important to note that its fluorescence spectrum is not subject to variability due to

protonation/deprotonation near or above physiological pH, making it a stable reference [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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